molecular formula C11H11N3O2 B8666846 Methyl 4-methyl-1-(pyrimidin-2-yl)-1H-pyrrole-3-carboxylate CAS No. 649727-39-9

Methyl 4-methyl-1-(pyrimidin-2-yl)-1H-pyrrole-3-carboxylate

Cat. No.: B8666846
CAS No.: 649727-39-9
M. Wt: 217.22 g/mol
InChI Key: YIPOOPWLFDSYGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-methyl-1-(pyrimidin-2-yl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

649727-39-9

Molecular Formula

C11H11N3O2

Molecular Weight

217.22 g/mol

IUPAC Name

methyl 4-methyl-1-pyrimidin-2-ylpyrrole-3-carboxylate

InChI

InChI=1S/C11H11N3O2/c1-8-6-14(7-9(8)10(15)16-2)11-12-4-3-5-13-11/h3-7H,1-2H3

InChI Key

YIPOOPWLFDSYGM-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(C=C1C(=O)OC)C2=NC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

333.9 mg (2.4 mmol) 4-methyl-1H-pyrrole-3-carboxylic acid methyl ester, 891.5 mg (4.2 mmol) tri-potassium phosphate, 4 mg (0.02 mmol) CuI, 22 mg (0.2 mmol) 1,2-diaminocyclohexane and 317.9 mg (2 mmol) of 2-bromopyrimidine was suspended in 3 mL of dioxane. After addition of 90 μl of dodecane the mixture was heated in a sealed tube under argon for 12 h at 100° C. The mixture was cooled to room temperature and then diluted with water, followed by extraction with ethyl acetate. The organic layer was washed with water (twice), dried over anhydrous sodium sulfate. After filtration the solvent was distilled off under reduced pressure and the resulting residue was purified by a silica gel column flash chromatography (eluent: heptane/dichloromethane/methanol=25/2/1) to obtain 300 mg of 4-Methyl-1-pyrimidin-2-yl-1H-pyrrole-3-carboxylic acid methyl ester as a white solid.
Quantity
333.9 mg
Type
reactant
Reaction Step One
Name
tri-potassium phosphate
Quantity
891.5 mg
Type
reactant
Reaction Step Two
Quantity
22 mg
Type
reactant
Reaction Step Three
Quantity
317.9 mg
Type
reactant
Reaction Step Four
Quantity
90 μL
Type
reactant
Reaction Step Five
Quantity
3 mL
Type
solvent
Reaction Step Six
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven
Name
CuI
Quantity
4 mg
Type
catalyst
Reaction Step Eight

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